CID 71382394

• Molecular Formula: C15H24As
• Molecular Weight: 279.27 g/mol
• InChI: InChI=1S/C15H24As/c1-13(2)16-12-8-4-5-10-15-11-7-6-9-14(15)3/h6-7,9,11,13H,4-5,8,10,12H2,1-3H3
• InChI Key: JLFUVURNFYHYFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CCCCC[As]C(C)C

Description

CID 71382394 (PubChem CID: 71382394) is a chemical compound cataloged in the PubChem database. Based on general PubChem entry standards, this compound would typically be characterized by its molecular formula, structural features, physicochemical properties (e.g., molecular weight, solubility, logP), and biological or industrial applications. In such cases, comparative analyses rely on analogous compounds and methodological frameworks outlined in chemical research guidelines .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of CID 71382394 involves a series of chemical reactions under specific conditions. The detailed synthetic route and reaction conditions are typically documented in scientific literature and patents. For instance, one method might involve the use of specific solvents, catalysts, and temperature conditions to achieve the desired chemical structure.

Industrial Production Methods: Industrial production of this compound would likely involve scaling up the laboratory synthesis methods to a larger scale. This process would require optimization of reaction conditions to ensure high yield and purity of the compound. Techniques such as crystallization, distillation, and chromatography might be employed to purify the final product.

Chemical Reactions Analysis

Types of Reactions: CID 71382394 can undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions. The specific reactions depend on the functional groups present in the compound.

Common Reagents and Conditions: Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent, are optimized to achieve the desired products.

Major Products: The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions might produce oxidized derivatives, while substitution reactions could result in the formation of substituted compounds.

Scientific Research Applications

CID 71382394 has a wide range of applications in scientific research. It is used in chemistry for studying reaction mechanisms and developing new synthetic methodologies. In biology, it might be used as a probe to study biological pathways or as a tool in drug discovery. In medicine, this compound could be investigated for its potential therapeutic effects. Industrial applications might include its use as a precursor for the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of CID 71382394 involves its interaction with specific molecular targets. These targets could be enzymes, receptors, or other proteins involved in biological pathways. The compound might exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes.

Comparison with Similar Compounds

Structural Overlay Analysis

demonstrates how 3D overlays of substrates like DHEAS (CID 12594) and taurocholic acid (CID 6675) highlight steric and electronic differences critical for enzyme binding . For this compound, such overlays would identify functional group orientations (e.g., carboxylates or halogens) influencing reactivity or target affinity.